Cas no 99-77-4 (ethyl-P-nitrobenzoate)

• Product Name: ethyl-P-nitrobenzoate
• CAS No: 99-77-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00007351
• CID: 35042
• PubChem ID: 7457
• Update Time: 2025-04-19

ethyl-P-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl p-nitrobenzoate
• 4-Nitrobenzoic acid ethyl ester
• Ethyl 4-nitrobenzoate
• Ethyl-P-nitrobenzoate
• Benzoic acid, 4-nitro-, ethyl ester
• Ethyl nitrobenzoate, para ester
• p-Nitrobenzoic acid, ethyl ester
• 4-(Ethoxycarbonyl)nitrobenzene
• Benzoic acid, p-nitro-, ethyl ester
• 1OCH6Y8NAR
• PHWSCBWNPZDYRI-UHFFFAOYSA-N
• Ethyl para-nitrobenzoate
• Benzocaine Impurity
• W-100020
• ETHYL 4-NITROBENZOATE [USP-RS]
• (4-bromo-3,5-dimethyl-pyrazol-1-yl)methanol
• InChI=1/C9H9NO4/c1-2-14-9(11)7-3-5-8(6-4-7)10(12)13/h3-6H,2H2,1H
• D70266
• F0001-2339
• DTXSID1052666
• UNII-1OCH6Y8NAR
• 4-09-00-01074 (Beilstein Handbook Reference)
• NITROBENZOIC ACID, ETHYL ESTER, 4-
• Q27252689
• ETHYL 4-NITROBENZOATE [USP IMPURITY]
• EN300-16124
• AI3-08652
• SCHEMBL1500579
• AKOS000313784
• BRN 1912879
• EINECS 202-786-2
• NSC-6763
• Ethyl 4-nitrobenzoate, United States Pharmacopeia (USP) Reference Standard
• 4-nitro-benzoic acid ethyl ester
• A846081
• Z53834185
• A855140
• NS00022929
• ETHYL4-NITROBENZOATE
• Ethyl 4-nitrobenzoate, >=98.0% (GC)
• 4-Nitrobenzoic acid ethyl ester; Ethyl 4-nitrobenzoate; Ethyl p-nitrobenzoate; NSC 6763
• FT-0631523
• p-NitrobenzoesA currencyureA currencythylester
• NSC6763
• WLN: WNR DVO2
• N0485
• CHEMBL2260715
• NSC 6763
• AS-10873
• MFCD00007351
• (4-bromo-3,5-dimethyl-pyrazol-1-yl)methanol;Ethyl 4-nitrobenzoate
• 99-77-4
• 4-ETHOXYCARBONYL-1-NITROBENZENE
• FT-0618419
• CS-0016919
• BBL035699
• DTXCID8031239
• ETHYL 4-NITROBENZOATE (USP-RS)
• DB-057801
• STK397383
• ETHYL 4-NITROBENZOATE (USP IMPURITY)
• HY-41464
• FE37379
• ethyl-P-nitrobenzoate

• MDL： MFCD00007351
• Inchi： 1S/C9H9NO4/c1-2-14-9(11)7-3-5-8(6-4-7)10(12)13/h3-6H,2H2,1H3
• InChI Key： PHWSCBWNPZDYRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)[N+](=O)[O-])=O
• BRN： 1912879

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: Colorless or light yellow needle like crystals.
• Density: 1.3544 (rough estimate)
• Melting Point: 55-59 °C (lit.)
• Boiling Point: 182°C(lit.)
• Flash Point: 148.2 °C
• Refractive Index: 1.5700 (estimate)
• PSA: 72.12000
• LogP: 2.29470
• Merck: 14,3832
• FEMA: 2710
• Solubility: Soluble in ethanol and ether, insoluble in water

ethyl-P-nitrobenzoate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R33: risk of cumulative effect.
• Safety Instruction： S22-S24/25
• RTECS：DH5600000
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters